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Compound of Interest

Compound Name: PF-06649298

Cat. No.: B15584463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06649298 is a potent and selective inhibitor of the sodium-coupled citrate transporter

(NaCT), also known as Solute Carrier Family 13 Member 5 (SLC13A5). This transporter

facilitates the uptake of citrate from the extracellular space into cells, playing a crucial role in

cellular metabolism, particularly in lipogenesis and energy regulation. Inhibition of SLC13A5 is

a promising therapeutic strategy for metabolic diseases. These application notes provide

detailed protocols for utilizing PF-06649298 in membrane potential assays to functionally

characterize its inhibitory activity on SLC13A5.

Mechanism of Action
PF-06649298 functions as an allosteric, state-dependent inhibitor of the human SLC13A5

transporter.[1] Its inhibitory potency is significantly enhanced in the presence of citrate,

indicating that the inhibitor preferentially binds to a specific conformational state of the

transporter that is induced or stabilized by citrate binding.[1] Rather than directly blocking the

citrate binding site in its resting state, PF-06649298 is thought to lock the transporter in an

inward-facing conformation, thereby preventing the release of sodium ions and arresting the

transport cycle.[1]

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15584463?utm_src=pdf-interest
https://www.benchchem.com/product/b15584463?utm_src=pdf-body
https://www.benchchem.com/product/b15584463?utm_src=pdf-body
https://www.benchchem.com/product/b15584463?utm_src=pdf-body
https://www.mdpi.com/2218-1989/12/4/351
https://www.mdpi.com/2218-1989/12/4/351
https://www.benchchem.com/product/b15584463?utm_src=pdf-body
https://www.mdpi.com/2218-1989/12/4/351
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The inhibitory activity of PF-06649298 has been quantified across various cell lines and

transporter subtypes. The following table summarizes the half-maximal inhibitory concentration

(IC50) values for PF-06649298.

Cell Line/Target Species IC50

HEK293 cells expressing

NaCT
Human 408 nM

Human Hepatocytes Human 16.2 µM

Mouse Hepatocytes Mouse 4.5 µM

HEK293 cells expressing

NaDC1
Human >100 µM

HEK293 cells expressing

NaDC3
Human >100 µM

Data compiled from multiple sources.

Signaling Pathway
The inhibition of SLC13A5 by PF-06649298 has significant downstream effects on cellular

metabolism. By blocking the entry of extracellular citrate, PF-06649298 impacts pathways that

rely on cytosolic citrate as a precursor or regulator.
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Assay Execution

Data Analysis

Seed SLC13A5-expressing cells
in microplate

Load cells with
voltage-sensitive dye

Prepare PF-06649298
serial dilutions

Measure baseline and
kinetic fluorescence

Incubate at 37°C

Calculate fluorescence change

Normalize to vehicle control

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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